molecular formula C10H14O3 B8339217 9-Oxodec-4-ynoic acid

9-Oxodec-4-ynoic acid

Cat. No.: B8339217
M. Wt: 182.22 g/mol
InChI Key: LPDJDMBEWSEWIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

9-Oxodec-4-ynoic acid is a useful research compound. Its molecular formula is C10H14O3 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H14O3

Molecular Weight

182.22 g/mol

IUPAC Name

9-oxodec-4-ynoic acid

InChI

InChI=1S/C10H14O3/c1-9(11)7-5-3-2-4-6-8-10(12)13/h3,5-8H2,1H3,(H,12,13)

InChI Key

LPDJDMBEWSEWIB-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CCCC#CCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

20 Grams of 9-oxodec-4-yn-1-ol of Example 16 is dissolved in 200 ml of acetone and cooled to 0° C. The cold solution is stirred and treated dropwise with 90 ml of 2.67 molar Jones reagent (chromic acid in sulfuric acid and water). The acetone solution is decanted from the solid chromium salts, which are then rinsed with fresh acetone. The acetone solutions are combined and poured into a mixture of ether and water. The ether layer is separated from the water, washed once with water, and then extracted three times with 5% potassium carbonate solution. The alkaline extracts are combined, acidified with concentrated hydrochloric acid and extracted twice with ether and once with ethyl acetate. The extracts are combined, dried over sodium sulfate, and stripped of solvent to give the pure title product.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Jones reagent
Quantity
90 mL
Type
reactant
Reaction Step Two

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